2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride

• CAS No.: 2639417-88-0
• Molecular Formula: C9H10BrClF3N
• Molecular Weight: 304.5

Description

2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride is a chemical compound that features a bromine atom and a trifluoromethyl group attached to a phenyl ring, which is further connected to an ethanamine moiety. This compound is often used in various chemical reactions and has applications in scientific research, particularly in the fields of chemistry and biology.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride typically involves multiple steps. One common method starts with the bromination of 4-(trifluoromethyl)benzene to introduce the bromine atom at the desired position. This is followed by the reaction with ethanamine to form the final product. The reaction conditions often involve the use of solvents such as dichloromethane and catalysts like palladium to facilitate the coupling reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale bromination and amination processes. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the bromine atom to a hydrogen atom.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide and potassium tert-butoxide are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of phenyl oxides.

Reduction: Formation of 2-[4-(trifluoromethyl)phenyl]ethan-1-amine.

Substitution: Formation of various substituted phenyl ethanamines.

Scientific Research Applications

2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride is utilized in several scientific research areas:

Chemistry: Used as a building block in organic synthesis and in the development of new chemical reactions.

Biology: Employed in the study of biological pathways and as a probe in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride involves its interaction with specific molecular targets. The bromine and trifluoromethyl groups play a crucial role in modulating the compound’s reactivity and binding affinity. The compound can interact with enzymes and receptors, influencing various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

• 2-[4-chloro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
• 2-[4-iodo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride

Uniqueness

The presence of the bromine atom in 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride imparts unique reactivity and properties compared to its chloro, fluoro, and iodo analogs. The bromine atom’s size and electronegativity influence the compound’s chemical behavior, making it distinct in various applications.